Cas no 60025-06-1 (1-(4,6-Dichloropyrimidin-5-YL)ethanone)

• Product Name: 1-(4,6-Dichloropyrimidin-5-YL)ethanone
• CAS No: 60025-06-1
• MF: C₆H₄Cl₂N₂O
• MW: 191.014759063721
• MDL: MFCD13689148
• CID: 1088379
• PubChem ID: 12278259
• Update Time: 2025-05-23

1-(4,6-Dichloropyrimidin-5-YL)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4,6-Dichloropyrimidin-5-yl)ethanone
• 1-(4,6-Dichloro-5-pyrimidinyl)ethanone
• 4,6-dichloro-5-acetylpyrimidine
• 5-Acetyl-4,5-dihydro-7,8-dimethoxy-pyrrol-chinoxalin-1-carbaldehyd-thiosemicarbazon
• 5-acetyl-4,6-dichloropyrimidine
• 5-Acetyl-4,6-dichlorpyrimidin
• 1-(4,6-dichloropyrimidin-5-yl)ethan-1-one
• AMOPGZSOKQKCHT-UHFFFAOYSA-N
• FCH1171847
• AK125982
• 1-(4,6-dichloro-pyrimidin-5-yl)-ethanone
• Ethanone, 1-(4,6-dichloro-5-pyrimidinyl)-
• DS-5054
• AKOS022185532
• MFCD13689148
• SY045830
• DA-41992
• EN300-1272842
• 60025-06-1
• Z1255444091
• CS-0042569
• SCHEMBL312212
• SB57582
• 1-(4,6-Dichloropyrimidin-5-YL)ethanone

• MDL： MFCD13689148
• Inchi： 1S/C6H4Cl2N2O/c1-3(11)4-5(7)9-2-10-6(4)8/h2H,1H3
• InChI Key： AMOPGZSOKQKCHT-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=CN=1)Cl)C(C)=O

Computed Properties

• Exact Mass: 189.97000
• Monoisotopic Mass: 189.9700681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.8
• XLogP3: 1.8

Experimental Properties

• PSA: 42.85000
• LogP: 1.98600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4,6-Dichloropyrimidin-5-YL)ethanone

Comprehensive Overview of 1-(4,6-Dichloropyrimidin-5-YL)ethanone (CAS No. 60025-06-1)

1-(4,6-Dichloropyrimidin-5-YL)ethanone (CAS No. 60025-06-1) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This dichloropyrimidine derivative is recognized for its role as a key intermediate in synthesizing biologically active molecules. With the increasing demand for heterocyclic compounds in drug discovery, this compound has garnered significant attention due to its structural versatility and reactivity.

The compound’s molecular formula, C₆H₄Cl₂N₂O, highlights its chlorinated pyrimidine core, which is pivotal in modulating electronic properties for targeted applications. Researchers often explore its potential in catalysis and material science, aligning with trends in sustainable chemistry and green synthesis. Recent studies emphasize its utility in cross-coupling reactions, a hotspot in modern organic chemistry.

In the context of pharmaceutical intermediates, 1-(4,6-Dichloropyrimidin-5-YL)ethanone serves as a precursor for kinase inhibitors and antiviral agents, addressing global health challenges. Its relevance to drug design is underscored by the rise of personalized medicine and AI-driven molecular modeling, where precise structural modifications are critical. The compound’s lipophilicity and hydrogen-bonding capacity make it a candidate for optimizing drug bioavailability.

From an industrial perspective, the synthesis of 1-(4,6-Dichloropyrimidin-5-YL)ethanone involves halogenation and acylation steps, reflecting advancements in process chemistry. Manufacturers prioritize high-purity batches to meet regulatory standards, particularly for GMP-compliant applications. The compound’s stability under ambient conditions facilitates storage and logistics, a practical consideration for supply chains.

Environmental and safety profiles of 60025-06-1 are rigorously evaluated, with emphasis on biodegradability and non-toxicity in compliance with REACH and OECD guidelines. This aligns with the growing consumer demand for eco-friendly chemicals and corporate sustainability goals. Analytical techniques like HPLC and GC-MS ensure quality control, addressing concerns about impurity profiling in fine chemicals.

Emerging applications of 1-(4,6-Dichloropyrimidin-5-YL)ethanone include its use in OLED materials and photocatalysts, tapping into the renewable energy sector. Its electron-deficient pyrimidine ring enables unique optoelectronic properties, relevant to solar cell research. Such interdisciplinary potential positions it as a compound of interest in both academia and industry.

For researchers sourcing CAS No. 60025-06-1, factors like supplier reliability, batch consistency, and technical documentation are critical. Online searches often focus on "buy 1-(4,6-Dichloropyrimidin-5-YL)ethanone" or "60025-06-1 synthesis protocol," reflecting practical needs. Collaborative platforms and digital databases (e.g., PubChem) further enhance accessibility to physicochemical data.

In summary, 1-(4,6-Dichloropyrimidin-5-YL)ethanone exemplifies the intersection of chemical innovation and real-world applications. Its adaptability across life sciences and advanced materials ensures enduring relevance, while adherence to safety and sustainability principles meets contemporary market expectations.